Dec-5-ene-4,7-dione
Overview
Description
Dec-5-ene-4,7-dione is a chemical compound that belongs to the class of alpha, beta-unsaturated ketones. It is also known as 1,5-Cyclooctadiene-4,7-dione or COD. This compound has been widely used in various fields of research due to its unique chemical and physical properties.
Mechanism of Action
The mechanism of action of Dec-5-ene-4,7-dione is not well understood. However, it is believed to act as an electrophile due to the presence of the carbonyl group. It can undergo various reactions such as nucleophilic addition, reduction, and oxidation.
Biochemical and Physiological Effects:
Dec-5-ene-4,7-dione has been shown to have antimicrobial and antifungal properties. It has also been shown to inhibit the growth of cancer cells in vitro. However, its biochemical and physiological effects are not well understood, and further research is needed to fully understand its potential applications in medicine.
Advantages and Limitations for Lab Experiments
Dec-5-ene-4,7-dione is a stable compound that can be easily synthesized in the laboratory. It has a high purity and can be used as a starting material for various organic synthesis reactions. However, its low solubility in water can limit its use in some experiments. It is also important to handle this compound with care as it is a potential irritant and can cause skin and eye irritation.
Future Directions
Dec-5-ene-4,7-dione has potential applications in various fields of research. One possible future direction is the development of new synthetic routes to produce this compound with higher yields and purity. Another direction is the investigation of its potential applications in medicine, particularly in the treatment of cancer and microbial infections. Further research is also needed to fully understand its mechanism of action and biochemical and physiological effects.
Conclusion:
In conclusion, Dec-5-ene-4,7-dione is a unique chemical compound with potential applications in various fields of research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications in medicine and other fields.
Scientific Research Applications
Dec-5-ene-4,7-dione has been extensively used in scientific research due to its unique chemical and physical properties. It is commonly used as a starting material for the synthesis of various organic compounds. It is also used as a ligand in coordination chemistry and as a catalyst in organic reactions.
properties
IUPAC Name |
dec-5-ene-4,7-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O2/c1-3-5-9(11)7-8-10(12)6-4-2/h7-8H,3-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLYFJHTYMIDQGR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)C=CC(=O)CCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70709412 |
Source
|
| Record name | Dec-5-ene-4,7-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70709412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dec-5-ene-4,7-dione | |
CAS RN |
91482-31-4 |
Source
|
| Record name | Dec-5-ene-4,7-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70709412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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